Cas no 862718-69-2 (3-(Thiophen-2-yl)piperidine)

• Product Name: 3-(Thiophen-2-yl)piperidine
• CAS No: 862718-69-2
• MF: C₉H₁₃NS
• MW: 167.27122092247
• MDL: MFCD17487305
• CID: 2197204
• PubChem ID: 45073825
• Update Time: 2025-11-02

3-(Thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(Thiophen-2-yl)piperidine
• SCHEMBL7014154
• 862718-69-2
• DA-02061
• EN300-241736
• DTXSID901313544
• 3-(2-Thienyl)piperidine

• MDL： MFCD17487305
• Inchi： 1S/C9H13NS/c1-3-8(7-10-5-1)9-4-2-6-11-9/h2,4,6,8,10H,1,3,5,7H2
• InChI Key： ZRTROWVOYFUWEZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CNCCC1

Computed Properties

• Exact Mass: 167.07687059Da
• Monoisotopic Mass: 167.07687059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(Thiophen-2-yl)piperidine

Comprehensive Overview of 3-(Thiophen-2-yl)piperidine (CAS No. 862718-69-2): Properties, Applications, and Research Insights

3-(Thiophen-2-yl)piperidine (CAS No. 862718-69-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a piperidine ring with a thiophene moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals frequently search for terms like "3-(Thiophen-2-yl)piperidine synthesis", "CAS 862718-69-2 applications", and "thiophene-piperidine derivatives", reflecting its growing relevance in drug discovery and material science.

The molecular structure of 3-(Thiophen-2-yl)piperidine features a nitrogen-containing piperidine ring, which is a common scaffold in CNS-targeting drugs, and a sulfur-containing thiophene ring, known for its electron-rich properties. This combination enhances the compound's potential as a building block for neuroactive compounds and catalysts. Recent studies highlight its role in developing dopamine receptor modulators and enzyme inhibitors, aligning with trending topics like "neurodegenerative disease therapeutics" and "precision medicine".

From a synthetic chemistry perspective, 3-(Thiophen-2-yl)piperidine is often prepared via Pd-catalyzed cross-coupling reactions or reductive amination protocols. Its CAS No. 862718-69-2 is frequently queried in databases like SciFinder and Reaxys, underscoring its importance in high-throughput screening libraries. The compound's logP and hydrogen bonding capacity make it suitable for optimizing blood-brain barrier permeability, a hot topic in drug delivery research.

Beyond pharmaceuticals, 3-(Thiophen-2-yl)piperidine derivatives are explored in organic electronics due to the thiophene ring's conductive properties. Searches for "thiophene-based semiconductors" and "piperidine in materials science" correlate with its applications in OLEDs and sensors. Environmental considerations, such as green chemistry approaches to its synthesis, are also rising in popularity, reflecting broader industrial shifts toward sustainability.

Quality control of CAS No. 862718-69-2 typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for research-grade material. Regulatory compliance with REACH and GMP standards ensures its safe handling in laboratories. As interest grows in fragment-based drug design, this compound's molecular diversity positions it as a key player in next-generation medicinal chemistry pipelines.